Cas no 2527-03-9 (2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one)

• Product Name: 2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one
• CAS No: 2527-03-9
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• CID: 266732
• PubChem ID: 164981
• Update Time: 2025-10-30

2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,2-phenyl-
• CTK4F5349; MLS000537191; PZ 25; 2-phenylbenzo[d]isothiazol-3(2H)-one; 2-phenylbenzisothiazol-3(2H)-one; CHEMBL45152; AC1L4VV6; 1,2-Benzisothiazol-3(2H)-one, 2-phenyl-; 2-phenyl-1,2-benzisothiazolin-3-one; SureCN1898397; AC1Q6E6E; 2-phenylbenzisothiazolone; 2-phenyl-1,2-benzisothiazol-3(2H)-one; 2-Phenyl-3-thiaisoindolin-1-one; N-phenyl-1,2-benzothiazolin-3-one; 2-phenylbenzo[d]isothiazol-3-one;
• MRSA S14
• C. albicans ATCC MYA-1003(R)
• C. albicans ATCC MYA-2310(S)
• S. aureus ATCC 33591
• C. albicans ATCC 90819(R)
• 2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one
• BDBM46667
• MLS000537191
• KUC103442N-03
• 2-phenyl-1,2-benzothiazol-3-one (1)
• SMR000163733
• 2527-03-9
• PD086291
• DTXSID50179917
• 1,2-Benzisothiazol-3(2H)-one, 2-phenyl-
• SCHEMBL1898397
• NCGC00247195-01
• RP 62373
• KUC103442N-2
• 2-Phenyl-1,2-benzoisothiazol-3(2H)-one
• 2-Phenyl-benzo[d]isothiazol-3-one
• KSC-325-052
• PZ 25
• cid_164981
• HMS2355F10
• KUC103442N
• PD086290
• CHEMBL45152
• 2-Phenyl-1,2-benzisothiazol-3-(2H)-one
• 2-phenyl-1, 2-benzothiazol-3-one
• 2-Phenyl-1,2-benzisothiazol-3(2H)-on
• PZ25
• 2-phenyl-1,2-benzisothiazol-3(2H)-one
• 2-Phenyl-3-thiaisoindolin-1-one
• EN300-124616
• AG-690/40083036
• 2-Phenylbenzo[d]isothiazol-3(2H)-one
• PZ-25
• RP-62373
• MLS-0107957.0001
• Z204268858
• UNM-0000305795
• 2-phenyl-1,2-benzothiazol-3-one
• HY-128170
• Ebsulfur
• G68909
• CS-0095397
• KDMQSUUXKLZVNU-UHFFFAOYSA-N

• Inchi： 1S/C13H9NOS/c15-13-11-8-4-5-9-12(11)16-14(13)10-6-2-1-3-7-10/h1-9H
• InChI Key： KDMQSUUXKLZVNU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.04057
• Monoisotopic Mass: 227.040485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6
• XLogP3: 3

Experimental Properties

• Density: 1.338
• Boiling Point: 388.9°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.698
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one

Comprehensive Overview of 2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one (CAS No. 2527-03-9)

2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one (CAS No. 2527-03-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique benzothiazole core structure, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its applications due to its potential in drug development, agrochemical formulations, and advanced material synthesis.

The molecular structure of 2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one combines a phenyl group with a dihydrobenzothiazole moiety, resulting in a scaffold that is both stable and reactive under controlled conditions. This duality allows for selective modifications, enabling the creation of derivatives with tailored properties. Recent studies highlight its role in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways, aligning with the growing demand for novel therapeutic agents.

In the context of green chemistry, 2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one has been investigated as a precursor for environmentally friendly processes. Its compatibility with catalytic systems and biodegradable solvents positions it as a candidate for sustainable industrial applications. This aligns with current trends in eco-friendly synthesis, a topic frequently searched by professionals seeking alternatives to traditional petrochemical-based methods.

Another area of interest is the compound's potential in optoelectronic materials. The benzothiazole ring system is known for its electron-accepting properties, making derivatives of 2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one suitable for organic light-emitting diodes (OLEDs) and photovoltaic devices. As the demand for renewable energy solutions grows, this application has become a hot topic in both academic and industrial forums.

From a commercial perspective, CAS No. 2527-03-9 is listed in catalogs of specialty chemical suppliers, often under the category of high-purity intermediates. Its availability in varying grades (e.g., reagent, technical) caters to diverse R&D needs. Quality control protocols, such as HPLC and NMR analysis, ensure consistency, addressing the stringent requirements of pharmaceutical and material science applications.

Safety and handling guidelines for 2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under major regulatory frameworks, its handling requires adherence to general chemical safety principles—a point frequently queried by first-time users in online forums.

In summary, 2-phenyl-2,3-dihydro-1,2-benzothiazol-3-one (CAS No. 2527-03-9) represents a multifaceted compound with broad utility. Its relevance in drug discovery, sustainable chemistry, and advanced materials underscores its importance in modern scientific endeavors. As research continues to uncover new applications, this compound is poised to remain a focal point in innovation-driven industries.